molecular formula C9H10N2O B8717436 3-Dimethylaminophenyl isocyanate CAS No. 31125-04-9

3-Dimethylaminophenyl isocyanate

Cat. No. B8717436
CAS RN: 31125-04-9
M. Wt: 162.19 g/mol
InChI Key: QEEHTQPUAUULOU-UHFFFAOYSA-N
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Description

3-Dimethylaminophenyl isocyanate is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.19 g/mol. The purity is usually 95%.
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properties

CAS RN

31125-04-9

Product Name

3-Dimethylaminophenyl isocyanate

Molecular Formula

C9H10N2O

Molecular Weight

162.19 g/mol

IUPAC Name

3-isocyanato-N,N-dimethylaniline

InChI

InChI=1S/C9H10N2O/c1-11(2)9-5-3-4-8(6-9)10-7-12/h3-6H,1-2H3

InChI Key

QEEHTQPUAUULOU-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC=CC(=C1)N=C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1.46 g (7 mmol) of N1,N1-dimethylbenzene-1,3-diamine dihydrochloride, followed by 9.9 cm3 (71.64 mmol) of triethylamine, are added, at a temperature in the region of 5° C., under an argon atmosphere, to 2.82 g (9.5 mmol) of triphosgene in solution in 150 cm3 of dichloromethane. After stirring for 20 hours at a temperature in the region of 20° C., the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa), to give a residue which is triturated in 50 cm3 of tetrahydrofuran. After filtration, a solution of 3-dimethylaminophenyl isocyanate in approximately 0.14 N tetrahydrofuran is obtained, which solution is used directly in the subsequent step.
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Synthesis routes and methods II

Procedure details

3-Dimethylaminobenzoic acid (1.65 g), diphenylphosphoryl azide (2.16 ml) and triethylamine (1.4 ml) were dissolved in tetrahydrofuran (20 ml), and the reaction mixture was kept at 60° C. for 1 hour to give 3-dimethylaminophenyl isocyanate. The reaction mixture was cooled to 0° C. Triethylamine (4.2 ml) and 3-aminomethyl-4-(3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl)-5-methyl[1,2,4]triazole di-p-toluenesulfonate (7.42 g) were added, and the mixture was stirred for 2 hours. The reaction mixture was concentrated. The residue was partitioned between ethyl acetate and water. The organic layer was washed with a saturated aqueous sodium hydrogencarbonate solution and saturated brine, and dried over magnesium sulfate. The solvent was evaporated. The obtained residue was purified by silica gel column chromatography using a mixed solvent of ethyl acetate and methanol (10:1) as an eluent and by silica gel column chromatography using a mixed solvent of chloroform and methanol (50:1) as an eluent, and crystallized from ethyl acetate to give 140 mg of N-((4-(3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl)-5-methyl[1,2,4]triazol-3-yl)methyl)-N'-(3-dimethylaminophenyl)urea.
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